Cas no 416887-98-4 (N-(furan-2-yl)methyl-3,5-dimethylaniline)

• Product Name: N-(furan-2-yl)methyl-3,5-dimethylaniline
• CAS No: 416887-98-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD01826436
• CID: 3074124
• PubChem ID: 766814
• Update Time: 2025-09-18

N-(furan-2-yl)methyl-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-phenyl)-furan-2-ylmethyl-amine
• N-(furan-2-yl)methyl-3,5-dimethylaniline
• CCG-9648
• Oprea1_569380
• AB00087155-01
• BIM-0022480.P001
• CBMicro_022446
• N-[(furan-2-yl)methyl]-3,5-dimethylaniline
• 416887-98-4
• Oprea1_118954
• N-(furan-2-ylmethyl)-3,5-dimethylaniline
• EN300-32986
• AKOS000238750

• MDL： MFCD01826436
• Inchi： 1S/C13H15NO/c1-10-6-11(2)8-12(7-10)14-9-13-4-3-5-15-13/h3-8,14H,9H2,1-2H3
• InChI Key： PJKRWOZRBSCAQJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 201.115364102Da
• Monoisotopic Mass: 201.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes